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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
applications of CY7-SE triethylamine, a near-infrared (NIR) fluorescent dye crucial for labeling
biomolecules in various research and drug development applications.

Core Chemical Properties and Structure

CY7-SE triethylamine, also known as Sulfo-Cyanine7 Succinimidyl Ester triethylamine salt, is
a member of the cyanine dye family.[1] These dyes are characterized by two nitrogen atoms
linked by a polymethine chain, a structure that imparts them with long-wavelength absorption
and emission profiles, high extinction coefficients, and good water solubility.[1][2] The "SE" in
its name denotes a succinimidyl ester functional group, which allows for the covalent labeling of
primary amines on biomolecules such as proteins and antibodies.[3] The triethylamine salt form
enhances its solubility and stability.

The core structure of CY7 facilitates its application in sensitive fluorescence-based assays. Its
excitation and emission maxima fall within the near-infrared window (700-900 nm), a region
where biological tissues exhibit minimal autofluorescence and light absorption.[4] This property
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enables deep tissue imaging with a high signal-to-noise ratio, making it an invaluable tool for in
vivo studies.[5]

Chemical Structure

The chemical structure of the Sulfo-Cyanine7 NHS ester is characterized by a heptamethine

chain connecting two indolenine rings, which are further substituted with sulfonate groups to

enhance water solubility. The N-hydroxysuccinimide (NHS) ester group is the reactive moiety
for amine conjugation.

Formal Name: 2-[7-[1-[6-[(2,5-dioxo0-1-pyrrolidinyl)oxy]-6-oxohexyl]-1,3-dihydro-3,3-dimethyl-5-
sulfo-2H-indol-2-ylidene]-1,3,5-heptatrien-1-yl]-1-ethyl-3,3-dimethyl-5-sulfo-3H-indolium,
triethylamine salt[6]

Quantitative Chemical Data

The following table summarizes the key quantitative properties of CY7-SE triethylamine.

Property Value References
Molecular Formula C39H45N3010S2 « C6H15N [6]

Molecular Weight 881.1 g/mol [6]

Excitation Maximum (Aex) ~747 - 750 nm [31[6]
Emission Maximum (Aem) ~773 - 774 nm [31[6]

Molar Extinction Coefficient (g) ~240,600 M—tcm—1 [3]

Solubility Soluble in DMF and DMSO [6]

Storage (Powder) -20°C for up to 3 years [4]

Storage (In Solvent) -80°C for up to 1 year [4]

Experimental Protocols
Protein and Antibody Labeling with CY7-SE
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This protocol outlines the general procedure for labeling proteins and antibodies with CY7-SE
triethylamine. Optimization may be required for specific biomolecules.

Materials:

CY7-SE triethylamine

Anhydrous Dimethyl Sulfoxide (DMSO)

Protein or antibody solution (2-10 mg/mL in amine-free buffer, e.g., PBS)

1 M Sodium Bicarbonate

Size-exclusion chromatography column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS), pH 7.2-7.4
Procedure:
e Protein Preparation:

o Ensure the protein or antibody is in a buffer free of primary amines (e.g., Tris) and
ammonium ions.[3] If necessary, perform a buffer exchange into PBS.

o Adjust the protein concentration to 2-10 mg/mL.[3]
o Adjust the pH of the protein solution to 8.5 £ 0.5 using 1 M sodium bicarbonate.[3]
e Dye Preparation:

o Prepare a 10 mM stock solution of CY7-SE triethylamine in anhydrous DMSO.[4] Mix
well by vortexing or pipetting. This solution should be freshly prepared for optimal results.

[1]
o Conjugation Reaction:

o Slowly add the CY7-SE stock solution to the protein solution while gently mixing. A
common starting molar ratio of dye to protein is 10:1 to 20:1.[4]
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o Incubate the reaction for 60 minutes at room temperature in the dark, with gentle agitation.

[4]

 Purification of the Conjugate:

o

Equilibrate a size-exclusion chromatography column (e.g., Sephadex G-25) with PBS (pH
7.2-7.4).[3]

[¢]

Apply the reaction mixture to the column.

[e]

Elute the conjugate with PBS. The labeled protein will elute first, followed by the smaller,
unconjugated dye molecules.[7]

[e]

Collect the colored fractions containing the purified conjugate.
e Characterization and Storage:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for the protein) and ~750 nm (for the CY7 dye).[7]

o Store the purified conjugate at 4°C, protected from light. For long-term storage, add a
preservative and store at -20°C or -80°C.[4]

Quality Control: Determination of Degree of Labeling
(DOL)

The DOL, which represents the molar ratio of the dye to the protein, is a critical quality control
parameter.[1]

Procedure:

o Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the
absorbance maximum of the dye (~750 nm, Amax) using a spectrophotometer.

o Calculate the concentration of the dye using the Beer-Lambert law:

o Dye Concentration (M) = Amax / (¢_dye x path length)
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o Where ¢_dye for CY7 is approximately 240,600 M—cm~1.[3]

o Calculate the corrected protein absorbance to account for the dye's absorbance at 280 nm:

o Corrected A280 = A280 - (Amax x CF280)

o The correction factor (CF280) is the ratio of the dye's absorbance at 280 nm to its

absorbance at its Amax.

o Calculate the protein concentration:

o Protein Concentration (M) = Corrected A280 / (¢_protein x path length)

e Calculate the DOL:

o DOL = Dye Concentration / Protein Concentration

Visualizing Experimental Workflows

The following diagrams illustrate key experimental processes involving CY7-SE triethylamine.
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Caption: Experimental workflow for protein conjugation with CY7-SE.
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Caption: Workflow for in-vivo tumor imaging using a CY7-labeled probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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